Cas no 45172-15-4 ((S)-Ethyl 2,6-diisocyanatohexanoate)

(S)-Ethyl 2,6-diisocyanatohexanoate Properties

Names and Identifiers

• Diisocyanate Ethyl Caproate
• Ethyl esterl Lysine Diisocyanate
• (S)-ETHYL 2,6-DIISOCYANATOHEXANOATE
• ethyl (2S)-2,6-diisocyanatohexanoate
• L-Lysine Diisocyanate
• L-Lysine diisocyanate ethyl ester
• L-Lysine ethyl ester diisocyanate
• LDI
• ethyllysine diisocyanate;
• KSC005Q3N
• lysine ethyl ester diisocyanate;
• L-lysine ethyl ester diisocyanate;
• EBD481833
• (S)-2,6-Diisocyanatohexanoic acid ethyl ester
• NI+/-, NImicro-Biscarbonyl-L-lysin-ethylester;
• Ethyl N~2~,N~6~-bis(oxomethylidene)-L-lysinate
• +Expand

• MDL： MFCD08276480
• InChIKey： IGWTZHMYJZZIGC-VIFPVBQESA-N
• Inchi： 1S/C10H14N2O4/c1-2-16-10(15)9(12-8-14)5-3-4-6-11-7-13/h9H,2-6H2,1H3/t9-/m0/s1
• SMILES： O(C([H])([H])C([H])([H])[H])C([C@]([H])(C([H])([H])C([H])([H])C([H])([H])C([H])([H])N=C=O)N=C=O)=O

Computed Properties

• Exact Mass: 226.09500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 9
• Heavy Atom Count: 16
• Complexity: 304
• Topological Polar Surface Area: 85.2

Experimental Properties

• LogP: 0.76000
• PSA: 85.16000
• Refractive Index: 1.4572
• Water Partition Coefficient: Sparingly soluble in water (0.19 g/L).
• Boiling Point: 305.0±37.0 ºC (760 Torr),
• Flash Point: 125.7±20.9 ºC,
• Solubility: Very slightly soluble (0.19 g/l) (25 º C),
• Sensitiveness: Moisture Sensitive
• Density: 1.12±0.1 g/cm3 (20 ºC 760 Torr),

(S)-Ethyl 2,6-diisocyanatohexanoate Security Information

• HazardClass：6.1

(S)-Ethyl 2,6-diisocyanatohexanoate Customs Data

• HS CODE：2929109000
• Customs Data：

  China Customs Code:

  2929109000

  Overview:

  2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters